![molecular formula C18H26O3 B1325870 Ethyl 8-(3,4-dimethylphenyl)-8-oxooctanoate CAS No. 898793-15-2](/img/structure/B1325870.png)
Ethyl 8-(3,4-dimethylphenyl)-8-oxooctanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Ethyl 8-(3,4-dimethylphenyl)-8-oxooctanoate” is an ester compound. Esters are a class of organic compounds that are derived from carboxylic acids . They are often used in a wide variety of applications, including as plasticizers and additives to improve various products’ mechanical extensibility and flexibility .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, similar compounds can be synthesized through various methods. For instance, phthalic acid esters, which are similar to the requested compound, are synthesized from phthalic anhydride and specific alcohols by Fischer esterification .
Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, similar compounds can undergo various reactions. For instance, pinacol boronic esters can undergo catalytic protodeboronation utilizing a radical approach .
Scientific Research Applications
1. Molecular Structure Studies
Ethyl 5-(2,6-dimethylphenyl)-2-methyl-3-oxa-4,8,9-triazatricyclo[5.3.0.0 2,6]deca-4,9-diene-8-carboxylate, a related compound, has been studied for its molecular structure. This compound showcases a rigid skeleton formed by planar rings, offering insights into the structural dynamics of similar compounds (Gelli et al., 1994).
2. Laser Active Complexes
In the study of laser-active complexes, compounds like ethyl 3,4-diethyl-5-methyl-pyrrole-2-carboxylate have been explored. Such compounds have potential applications in laser technology due to their specific light absorption properties (Sathyamoorthi et al., 1994).
3. Asymmetric Synthesis Research
Research in asymmetric synthesis often utilizes compounds like ethyl 3-chloro-2-oxooctanoate. This area of study is crucial for developing methods to produce chiral molecules, which are important in various fields including pharmaceuticals (Tsuboi et al., 1987).
4. Ionic Liquid Synthesis
The synthesis of novel Brönsted acidic ionic liquids has been explored using derivatives of ethyl carboxylate. These ionic liquids are significant in catalytic activities, demonstrating the versatility of such compounds in synthetic chemistry (Abdi Piralghar et al., 2018).
5. Chemical Modification and Dye Synthesis
Ethyl carboxylate derivatives have been used in the synthesis of novel dyes, showcasing the compound's utility in textile chemistry. This application is crucial for developing new materials with specific coloration and properties (Iyun et al., 2015).
properties
IUPAC Name |
ethyl 8-(3,4-dimethylphenyl)-8-oxooctanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26O3/c1-4-21-18(20)10-8-6-5-7-9-17(19)16-12-11-14(2)15(3)13-16/h11-13H,4-10H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAYSXCIHFYBBDE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCCCC(=O)C1=CC(=C(C=C1)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40645530 |
Source
|
Record name | Ethyl 8-(3,4-dimethylphenyl)-8-oxooctanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40645530 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898793-15-2 |
Source
|
Record name | Ethyl 8-(3,4-dimethylphenyl)-8-oxooctanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40645530 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.